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Compound of Interest

Compound Name:
Tert-butyl-(3-iodopropoxy)-

dimethylsilane

Cat. No.: B115104 Get Quote

Essential Safety and Handling Guide for Tert-
butyl-(3-iodopropoxy)-dimethylsilane
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling Tert-butyl-(3-
iodopropoxy)-dimethylsilane (CAS No. 78878-05-4). This information is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Chemical Properties: Tert-butyl-(3-iodopropoxy)-dimethylsilane is a colorless, flammable

liquid with a distinct odor.[1] It is soluble in organic solvents such as ethanol and

dimethylformamide.[1] Due to its flammability and toxicity, it must be handled with care, away

from heat sources and incompatible materials.[1]

Hazard Identification and Personal Protective
Equipment
This compound is classified as toxic if swallowed, in contact with skin, or if inhaled, and is

suspected of causing genetic defects. It is a flammable liquid that can react violently with

oxidants and strong acids.[1] Adherence to proper PPE is mandatory to mitigate exposure

risks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b115104?utm_src=pdf-interest
https://www.benchchem.com/product/b115104?utm_src=pdf-body
https://www.benchchem.com/product/b115104?utm_src=pdf-body
https://www.benchchem.com/product/b115104?utm_src=pdf-body
https://www.chembk.com/en/chem/Tert-butyl(3-iodopropoxy)dimethylsilane
https://www.chembk.com/en/chem/Tert-butyl(3-iodopropoxy)dimethylsilane
https://www.chembk.com/en/chem/Tert-butyl(3-iodopropoxy)dimethylsilane
https://www.chembk.com/en/chem/Tert-butyl(3-iodopropoxy)dimethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Personal Protective Equipment (PPE)

PPE Category Specification Rationale

Eye/Face Protection

Chemical splash goggles

meeting ANSI Z.87.1 or

European Standard EN166. A

face shield should be worn

over goggles when there is a

significant risk of splashing.[2]

To protect eyes from splashes

and vapors.[2]

Hand Protection

Chemical-impermeable gloves,

such as nitrile or neoprene.[2]

For prolonged contact,

consider double-gloving or

using heavy-duty gloves.[2]

To prevent skin contact, as the

substance is toxic upon dermal

absorption.[2]

Body Protection

A flame-resistant lab coat (e.g.,

Nomex) fully buttoned.[2][3]

Long pants and closed-toe,

closed-heel shoes are

required.[2]

To protect the skin from

splashes and potential ignition.

[2][3]

Respiratory Protection

All handling should be

performed in a certified

chemical fume hood to avoid

inhalation of vapors.[2][4] If a

fume hood is not available or

ventilation is insufficient, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[2]

To prevent inhalation of toxic

vapors.[5]

Safety Operating Guide
A systematic approach to handling Tert-butyl-(3-iodopropoxy)-dimethylsilane is crucial for

laboratory safety.

1. Preparation and Precautionary Measures:
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Hazard Assessment: Before beginning work, review the Safety Data Sheet (SDS) and

understand the specific hazards.

Fume Hood: Ensure the chemical fume hood is functioning correctly. The work area inside

the hood should be clean and uncluttered.[2][4]

Spill Kit: Have a chemical spill kit readily available that is appropriate for flammable liquids

and organosilanes.

Ignition Sources: Remove all potential ignition sources, such as open flames, hot plates, and

spark-producing equipment, from the work area.[1][6] Use only non-sparking tools.[2][6]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[2][6]

Storage: Store the chemical at 4°C, protected from light, and under a nitrogen atmosphere.

Keep containers tightly closed in a well-ventilated area.[7]

2. Handling Procedures:

Don PPE: Put on all required personal protective equipment as specified in the table above.

Dispensing: Conduct all transfers and manipulations of the chemical inside a certified

chemical fume hood.[4]

Exposure Avoidance: Avoid breathing vapors, mist, or gas.[2] Prevent all contact with skin

and eyes.[1][2] Do not eat, drink, or smoke when using this product.[6]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids to prevent

violent reactions.[1]

3. Post-Handling and Clean-up:

Decontamination: After use, wipe down the immediate work area and any equipment to

prevent the accumulation of chemical residue.[4]

Hand Washing: Wash hands and arms thoroughly with soap and water after handling is

complete.[4]
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PPE Removal: Remove gloves and lab coat before leaving the laboratory.

First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water.[2] Seek immediate medical attention as the substance is toxic

upon contact.

Eye Contact: Rinse eyes cautiously with water for at least 15 minutes, removing contact

lenses if present and easy to do.[2] Seek immediate medical attention.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting.[2] Seek immediate medical

attention as the substance is toxic if swallowed.

Disposal Plan
Waste Collection: Collect all waste containing Tert-butyl-(3-iodopropoxy)-dimethylsilane,

including contaminated consumables (e.g., gloves, wipes), in a designated, properly labeled,

and sealed hazardous waste container.

Waste Disposal: Dispose of the chemical waste through an authorized hazardous or special

waste collection point in accordance with all local, state, and federal regulations.[7] Do not

dispose of it down the drain.[7]
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Caption: Workflow for handling Tert-butyl-(3-iodopropoxy)-dimethylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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